2-(2-mercapto-1H-benzimidazol-1-yl)-N-(4-methylphenyl)acetamide

• IUPAC Name: N-(4-methylphenyl)-2-(2-sulfanylidene-3H-benzimidazol-1-yl)acetamide
• InChI: InChI=1S/C16H15N3OS/c1-11-6-8-12(9-7-11)17-15(20)10-19-14-5-3-2-4-13(14)18-16(19)21/h2-9H,10H2,1H3,(H,17,20)(H,18,21)
• InChI Key: WNUNABZQIBKHFZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CN2C3=CC=CC=C3NC2=S
• Molecular Formula: C16H15N3OS
• Molecular Weight: 297.4 g/mol

Description

2-(2-mercapto-1H-benzimidazol-1-yl)-N-(4-methylphenyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. This compound belongs to the class of benzimidazole derivatives and has shown promising results in various studies related to its mechanism of action, biochemical and physiological effects, and potential applications in the field of medicine.

Mechanism of Action

The mechanism of action of 2-(2-mercapto-1H-benzimidazol-1-yl)-N-(4-methylphenyl)acetamide involves its ability to interact with various biological targets such as enzymes, receptors, and DNA. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest, and also exhibits antibacterial activity by disrupting the bacterial cell membrane.
Biochemical and Physiological Effects:
2-(2-mercapto-1H-benzimidazol-1-yl)-N-(4-methylphenyl)acetamide has been shown to exhibit various biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation, which are key factors in the development of various diseases. Additionally, it has been shown to possess neuroprotective properties, making it a potential candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(2-mercapto-1H-benzimidazol-1-yl)-N-(4-methylphenyl)acetamide in lab experiments include its high potency and specificity towards its biological targets, as well as its ability to exhibit multiple biological activities. However, its limitations include its low solubility in aqueous solutions, which can affect its bioavailability and limit its use in certain experiments.

Future Directions

There are several future directions for the research and development of 2-(2-mercapto-1H-benzimidazol-1-yl)-N-(4-methylphenyl)acetamide. These include:
1. Further studies to elucidate its mechanism of action and identify its biological targets.
2. Development of new derivatives with improved solubility and bioavailability.
3. Investigation of its potential applications in the treatment of neurodegenerative diseases.
4. Development of new therapeutic agents based on its structure and biological activities.
5. Investigation of its potential applications in the field of agriculture as a pesticide or herbicide.
In conclusion, 2-(2-mercapto-1H-benzimidazol-1-yl)-N-(4-methylphenyl)acetamide is a promising compound with potential applications in various fields of research. Its unique structure and biological activities make it an attractive candidate for the development of new therapeutic agents and its further research can lead to significant advancements in the field of medicine.

Synthesis Methods

The synthesis of 2-(2-mercapto-1H-benzimidazol-1-yl)-N-(4-methylphenyl)acetamide involves the reaction between 2-mercapto-1H-benzimidazole and 4-methylphenylacetyl chloride in the presence of a suitable base. The reaction is carried out in an organic solvent such as dichloromethane or chloroform, and the resulting product is purified by recrystallization or column chromatography.

Scientific Research Applications

2-(2-mercapto-1H-benzimidazol-1-yl)-N-(4-methylphenyl)acetamide has been extensively studied for its potential applications in the field of medicine. It has been shown to possess antimicrobial, anticancer, and antioxidant properties, making it a promising candidate for the development of new therapeutic agents.